![molecular formula C20H23FN2O4S B2499436 N-[3-(2-fluorophenoxy)propyl]-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide CAS No. 1198071-57-6](/img/structure/B2499436.png)
N-[3-(2-fluorophenoxy)propyl]-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide
Overview
Description
N-[3-(2-fluorophenoxy)propyl]-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide is a useful research compound. Its molecular formula is C20H23FN2O4S and its molecular weight is 406.47. The purity is usually 95%.
The exact mass of the compound N-[3-(2-fluorophenoxy)propyl]-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-[3-(2-fluorophenoxy)propyl]-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[3-(2-fluorophenoxy)propyl]-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
High-Efficiency Semiconductor Photoelectronic Devices
Zinc oxide (ZnO), with its wide band-gap semiconductor properties, has significant potential in high-efficiency photoelectronic devices. Researchers have explored ZnO single crystals for fabricating high-quality ZnO-based photoelectronic devices. These include light-emitting diodes (LEDs), laser diodes, and UV photodetectors. The direct wide-bandgap (3.4 eV) and large free exciton binding energy (60 meV) make ZnO an excellent candidate for UV optoelectronics . Efforts to grow homoepitaxial ZnO films on ZnO single-crystal substrates have led to exciting progress in room temperature ZnO-based LEDs .
Semiconductor Photocatalysis
ZnO single crystals serve as ideal research subjects for understanding the underlying mechanisms of semiconductor photocatalysis. Researchers investigate how ZnO can efficiently catalyze chemical reactions under light irradiation. These photocatalytic processes have applications in environmental remediation, water purification, and solar energy conversion. The unique properties of ZnO, such as its band structure and surface reactivity, contribute to its effectiveness in photocatalysis .
Diluted Magnetic Semiconductors
ZnO-based materials have also been explored as diluted magnetic semiconductors. By introducing specific dopants, researchers aim to create materials that exhibit both semiconducting behavior and magnetic properties. These materials could find applications in spintronics, magnetic sensors, and data storage devices. Understanding the magnetic behavior of ZnO single crystals is crucial for advancing this field .
Stimuli-Responsive Nanomaterials
ZnO-based nanomaterials, when exposed to exogenous stimuli (such as light, ultrasound, electricity, or a magnetic field), can intelligently respond to changes in their external environment. These stimuli-responsive properties make ZnO materials promising for biomedical applications. For instance, they could be used in drug delivery systems, biosensors, and targeted therapies .
Highly Thermostable ZnO Materials
Researchers have focused on fabricating highly thermostable ZnO materials. These materials maintain their properties at elevated temperatures, making them suitable for high-temperature applications. Recent work includes intentional doping to achieve highly thermostable n-type ZnO with high mobility and high electron concentration. Additionally, efforts are underway to develop p-type ZnO materials with similar stability through an integrated three-step treatment .
Chemical Sensitizers in Biomedical Applications
ZnO-based materials can act as chemical sensitizers, responding to changes in the external environment. In biomedical research, these materials could be designed to detect specific analytes, monitor physiological parameters, or deliver therapeutic agents. Their responsiveness to stimuli allows for targeted and controlled interactions within biological systems .
Future Directions
properties
IUPAC Name |
N-[3-(2-fluorophenoxy)propyl]-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN2O4S/c1-16-7-9-17(10-8-16)11-14-28(25,26)23-15-20(24)22-12-4-13-27-19-6-3-2-5-18(19)21/h2-3,5-11,14,23H,4,12-13,15H2,1H3,(H,22,24)/b14-11+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGMSSBNDJOUUCQ-SDNWHVSQSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=CS(=O)(=O)NCC(=O)NCCCOC2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCC(=O)NCCCOC2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(2-fluorophenoxy)propyl]-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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